2-Amino-N-methylacetamide

• IUPAC Name: 2-amino-N-methylacetamide
• InChI: InChI=1S/C3H8N2O/c1-5-3(6)2-4/h2,4H2,1H3,(H,5,6)
• InChI Key: UUYDPHCMCYSNAY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN
• Molecular Formula: C3H8N2O
• DSSTOX Substance ID: DTXSID00176890
• Molecular Weight: 88.11 g/mol
• CAS No.: 22356-89-4

Description

2-Amino-N-methylacetamide, also known as this compound, is a useful research compound. Its molecular formula is C3H8N2O and its molecular weight is 88.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Peptoids - N-substituted Glycines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

IR Spectrum Analysis

2-Amino-N-methylacetamide, as part of the N-methylacetamide (NMA) family, plays a crucial role in IR spectrum analysis. Studies have utilized density functional theory to calculate the IR spectrum of NMA, providing insights into the amide infrared spectrum formation, which is significant in fields like organic chemistry and chemical biology (Ji et al., 2020).

Interaction with Ions and Amino Acids

NMA has been studied as a proxy for protein backbones, particularly in understanding ion effects on proteins. Investigations include how cations like sodium and calcium interact with aqueous NMA, influencing the amide I band in IR spectroscopy, which is crucial for protein studies (Pluhařová et al., 2014). Additionally, NMA's interaction with S-containing molecules models S-containing amino acid residues in proteins, helping to identify various attractive forces and bonds critical in protein chemistry (Adhikari & Scheiner, 2012).

Hydrolysis Studies

NMA has been used to study the hydrolysis kinetics and mechanism of N-substituted amides in high-temperature water. This research is pivotal in understanding reactions relevant to biochemical processes and industrial applications (Duan et al., 2010).

Food Chemistry

In food chemistry, NMA derivatives are utilized in derivatization procedures for amino acid analysis in foods, aiding in understanding nutritional profiles and food quality (Jiménez-Martín et al., 2012).

Optical Imaging and Diagnosis

2-Aminoacetamide, related to NMA, has been used to develop a ratiometric fluorescent probe for monitoring methylglyoxal in living cells, which is important for understanding diabetic complications and for potential clinical diagnosis (Wang et al., 2019).

Molecular Dynamics and Protein Folding

Studies on aqueous NMA solutions provide insights into molecular dynamics, particularly in understanding protein folding and aggregation phenomena in intrinsically disordered proteins, which is critical in biochemistry and pharmaceutical research (Salamatova et al., 2018).

Antidepressant Effects Analysis

The metabolites of ketamine, which include compounds related to NMA, have been studied for their antidepressant effects, leading to novel treatments for major depressive disorders (Zanos et al., 2016).

Safety and Hazards

When handling 2-Amino-N-methylacetamide, it is recommended to wear an approved mask/respirator, suitable gloves/gauntlets, suitable protective clothing, and suitable eye protection.

Future Directions

2-Amino-N-methylacetamide has been used in Pd-catalyzed ortho-C(sp3)–H arylation of aromatic aldehydes, which offers valuable insights for exploiting novel L,L-type TDGs. This suggests potential future directions in the field of organic synthesis.

Mechanism of Action

Target of Action

It’s known that the compound can undergo chemical modifications, such as quinolylation , which could potentially interact with various biological targets.

Mode of Action

It’s known to undergo chemical reactions such as n-quinolylation . This process involves the modification of the primary amino groups of the compound, which could potentially alter its interaction with biological targets.

Biochemical Pathways

It’s known that the compound can undergo cis-trans isomerization , a process that can influence various biochemical pathways. The isomerization process involves changes in the molecular structure of the compound, which could potentially affect its interaction with biological targets and its role in biochemical pathways.

Pharmacokinetics

It’s known that the compound can undergo chemical modifications, which could potentially influence its pharmacokinetic properties .

Result of Action

It’s known that the compound can undergo chemical modifications, which could potentially alter its molecular structure and influence its cellular effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Amino-N-methylacetamide. For instance, the compound’s reactivity can be influenced by factors such as temperature, pH, and the presence of other chemicals . These factors can affect the compound’s chemical stability and its ability to undergo reactions such as N-quinolylation .

Biochemical Analysis

Biochemical Properties

2-Amino-N-methylacetamide is involved in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with amide functional groups, which are critical in the structure and function of proteins and enzymes . The compound’s ability to form hydrogen bonds and its structural conformation play a crucial role in these interactions. For instance, the molecule prefers to orient the two methyl groups to be trans- to one another to reduce steric interactions .

Cellular Effects

This compound influences various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with amide bonds in proteins and enzymes can alter their structural properties, impacting their function . Additionally, the infrared spectrum of this compound shows characteristic peaks that are associated with peptide bonds, which are essential for protein structure and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context. The compound’s ability to form hydrogen bonds and its structural conformation are key factors in these interactions . For example, the molecule’s equilibrium conformations help reduce steric interactions, which can influence its binding affinity and specificity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that the compound can undergo various chemical modifications, which can affect its bioactivity and stability . Long-term effects on cellular function have also been observed, indicating that the compound’s impact can persist over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have minimal impact, while higher doses can lead to toxic or adverse effects. For instance, high doses of similar compounds have been associated with symptoms such as diarrhea and fatty liver in animal studies . It is crucial to determine the appropriate dosage to avoid potential toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s metabolism can lead to the formation of intermediate products, which can further participate in biochemical reactions . Understanding these pathways is essential for elucidating the compound’s overall impact on cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular compartments . The compound’s localization and accumulation can influence its bioactivity and function, making it important to study these aspects in detail.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell . The compound’s activity and function can be affected by its localization, highlighting the importance of understanding its subcellular distribution.